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Compound of Interest

1,2,3,4-Tetraphenyl-1,3-
Compound Name: _
cyclopentadiene

cat. No.: B7801366

For Researchers, Scientists, and Drug Development Professionals

Abstract: This guide provides an in-depth technical overview of 1,2,3,4-tetraphenyl-1,3-
cyclopentadiene, a pivotal compound in advanced materials science and a versatile scaffold
in complex organic synthesis. We will explore its fundamental chemical identity, including its
definitive CAS Number, detailed physicochemical properties, and established synthetic
pathways. The narrative emphasizes the causality behind its reactivity and applications,
particularly its role as a precursor in the development of novel materials and its potential utility
in constructing complex molecular architectures relevant to medicinal chemistry. This document
Is structured to serve as a practical and authoritative resource for professionals engaged in
research and development.

Core Chemical Identity and Physicochemical
Properties

1,2,3,4-Tetraphenyl-1,3-cyclopentadiene, often abbreviated as TPCP, is a polycyclic aromatic
hydrocarbon characterized by a five-membered cyclopentadiene ring substituted with four
phenyl groups. This high degree of phenyl substitution imparts significant steric hindrance and
unique electronic properties, making it a subject of interest in several fields of chemical
research.
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The definitive Chemical Abstracts Service (CAS) number for this compound is 15570-45-3.[1][2]
[3][4] This identifier is crucial for unambiguous database searches, regulatory compliance, and

procurement.
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1,2,3,4-Tetraphenyl-1,3-cyclopentadiene
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Caption: Core chemical identifiers for 1,2,3,4-tetraphenyl-1,3-cyclopentadiene.

A summary of its key physicochemical properties is presented below, compiled from various

authoritative sources.
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Property Value Source(s)
CAS Number 15570-45-3 [1112113114]
Molecular Formula C2oH22 [21[4]
Molecular Weight 370.48 g/mol [31[4]

White to light yellow or light
Appearance [1][5]
orange powder/crystal

Melting Point 180-182 °C (lit.) [3][5]

Purity Typically >95-98% (GC) [1][3]

Insoluble in water; soluble in
Solubility organic solvents like benzene [6]

and methanol.

Benzene, 1,1',1",1"-(1,3-
Synonyms cyclopentadiene-1,2,3,4- [2]
tetrayl)tetrakis-

Synthesis and Mechanistic Considerations

The synthesis of highly substituted cyclopentadienes is a non-trivial task, often requiring
specific catalytic systems or condensation reactions. One documented method for the
formation of 1,2,3,4-tetraphenyl-1,3-cyclopentadiene involves the reaction of
diphenylacetylene with methylchromium systems.[5] This process proceeds through a series of
condensation and cyclization steps, where the organometallic reagent facilitates the assembly
of the tetraphenyl-substituted carbocyclic core.

While the related compound tetraphenylcyclopentadienone is famously synthesized via a
double aldol condensation of benzil and dibenzyl ketone, the synthesis of the cyclopentadiene
itself follows a different pathway, underscoring the importance of selecting appropriate
precursors and reaction conditions to achieve the desired oxidation state of the central ring.[7]

The choice of an organometallic approach, such as with methylchromium, is predicated on the
catalyst's ability to coordinate with the alkyne moieties of diphenylacetylene, bringing them into
proximity and facilitating the C-C bond formations necessary for cyclization.
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Caption: Generalized workflow for the synthesis of 1,2,3,4-tetraphenyl-1,3-cyclopentadiene.

Chemical Reactivity and Advanced Applications

The utility of 1,2,3,4-tetraphenyl-1,3-cyclopentadiene stems from its unique structural and

electronic properties, which are leveraged in materials science and as a building block in

organic synthesis.

Applications in Materials Science
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A significant application of this compound is in the fabrication of organic light-emitting diodes
(OLEDSs).[5] It has been employed in the creation of triple-layer blue-emitting devices, where its
molecular structure contributes to the desired electronic and photophysical properties, such as
electron transport and luminescence.[1]

More recently, the compound has been investigated for its mechanoresponsive luminescent
(MRL) properties.[8] Crystalline 1,2,3,4-tetraphenyl-1,3-cyclopentadiene exhibits both
pressure-induced emission enhancement (PIEE) and multicolor behavior.[8] This phenomenon
is attributed to changes in molecular packing and conformation under pressure, which alters
the radiative and non-radiative decay pathways.[8] Such materials are of great interest for
applications in mechanical sensors, security inks, and data storage.[8]

Role in Complex Synthesis and Drug Discovery

While not a drug itself, 1,2,3,4-tetraphenyl-1,3-cyclopentadiene represents a valuable,
sterically demanding molecular scaffold. In drug development, the creation of complex, three-
dimensional molecules is essential for targeting specific biological receptors. The
cyclopentadiene core, particularly when functionalized with bulky groups like phenyls, provides
a rigid framework upon which further chemical diversity can be built.

Its reactivity is centered around the cyclopentadiene ring system. For instance, it can undergo
ozonolysis to form novel oxygen-containing bicyclic compounds.[9] Furthermore, the
cyclopentadiene moiety is a classic diene for Diels-Alder reactions, a powerful tool for
constructing six-membered rings.[10][11] By participating in such cycloadditions, it can serve as
a precursor to complex polycyclic systems. The principles of using versatile building blocks in
multicomponent reactions (MCRs) to rapidly generate libraries of drug-like molecules are
central to modern medicinal chemistry.[12][13] Although direct use in a specific MCR is not
widely documented in the provided literature, its structural motifs are relevant to the
construction of complex organic molecules.
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Caption: Application pathways for 1,2,3,4-tetraphenyl-1,3-cyclopentadiene.

Safety, Handling, and Storage Protocols

As with any research chemical, adherence to strict safety protocols is mandatory. The
toxicological properties of 1,2,3,4-tetraphenyl-1,3-cyclopentadiene have not been fully
investigated.[14] Therefore, it should be handled with care, assuming it may be hazardous.

Exposure Controls & Personal Protection:

e Engineering Controls: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood. Facilities must be equipped with an eyewash station and a safety
shower.[14]

o Eye Protection: Chemical splash goggles are required to prevent eye contact.[14]

« Skin Protection: Wear appropriate protective gloves and a chemical apron to prevent skin
exposure.[14]

o Respiratory Protection: If dust is generated, a NIOSH/MSHA-approved air-purifying
respirator should be used.[14]
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First Aid Measures:

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. Seek medical attention if symptoms persist.[14]

e Skin Contact: Flush the skin with plenty of water for at least 15 minutes while removing
contaminated clothing. Seek medical aid.[14]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Get medical aid.[14]

 Ingestion: If the victim is conscious, give 2-4 cupfuls of water or milk. Do not induce vomiting.
Seek immediate medical attention.[14]

Handling and Storage:
o Handling: Avoid breathing dust, vapor, mist, or gas. Prevent contact with skin and eyes.[14]

o Storage: Store in a cool, dry place. The container should be kept tightly closed to prevent
moisture contamination and degradation.[14]

o Incompatibilities: Avoid contact with strong oxidizing agents.[14]

Conclusion

1,2,3,4-Tetraphenyl-1,3-cyclopentadiene (CAS No. 15570-45-3) is more than a mere
chemical curiosity; it is a highly functional molecule with demonstrated applications in materials
science and significant potential as a foundational structure in synthetic chemistry. Its rigid,
sterically hindered framework is key to its utility in OLEDs and MRL materials. For drug
development professionals, while not a direct therapeutic agent, it represents a class of
complex carbocyclic scaffolds that are instrumental in the design of novel, three-dimensional
molecular entities. A thorough understanding of its synthesis, reactivity, and handling is
essential for any researcher intending to harness its unique properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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